Cas no 2060042-86-4 (2,6-dimethyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)

• Product Name: 2,6-dimethyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• CAS No: 2060042-86-4
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD30487444
• CID: 5153990
• PubChem ID: 118122255
• Update Time: 2025-05-20

2,6-dimethyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidin-4(6H)-one, 7,8-dihydro-2,6-dimethyl-
• 2,6-dimethyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

• MDL： MFCD30487444
• Inchi： 1S/C9H12N2O/c1-6-5-9(12)11-7(2)3-4-8(11)10-6/h5,7H,3-4H2,1-2H3
• InChI Key： DFZKDHTVZCVUPG-UHFFFAOYSA-N
• SMILES： C12CCC(C)N1C(=O)C=C(C)N=2

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.7Ų

Additional information on 2,6-dimethyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS No. 2060042-86-4): A Comprehensive Overview

2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one (CAS No. 2060042-86-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

Chemical Structure and Synthesis

The chemical structure of 2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one is characterized by a pyrrolopyrimidine core with two methyl groups at the 2 and 6 positions. This unique structural arrangement confers specific electronic and steric properties that are crucial for its biological activity. The synthesis of this compound typically involves multi-step processes that include the formation of the pyrrolopyrimidine ring and subsequent functional group modifications.

Recent studies have explored various synthetic routes to optimize the yield and purity of 2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one. One notable approach involves the use of transition-metal-catalyzed reactions to facilitate the formation of the pyrrolopyrimidine core. For instance, a palladium-catalyzed cyclization reaction has been reported to efficiently produce this compound with high stereoselectivity and yield. These advancements in synthetic chemistry have paved the way for large-scale production and further pharmaceutical applications.

Biological Properties and Mechanisms of Action

2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key properties is its ability to modulate specific enzymes and receptors involved in various physiological processes. For example, it has been shown to inhibit certain kinases that play critical roles in cell signaling pathways associated with cancer progression.

In vitro studies have revealed that 2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one exhibits potent antiproliferative effects on cancer cell lines. It selectively targets and inhibits key enzymes such as cyclin-dependent kinases (CDKs) and phosphatidylinositol 3-kinase (PI3K), which are often dysregulated in cancer cells. This selective inhibition helps to arrest cell cycle progression and induce apoptosis in cancer cells while sparing normal cells.

Beyond its antiproliferative effects, 2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory cytokines and signaling pathways. Additionally, preliminary studies suggest that it may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 2,6-dimethyl-4H,6H,7H,8H-pyrrolo[1,2-a]pyrimidin-4-one is currently being evaluated through various preclinical and clinical studies. Preclinical studies in animal models have demonstrated its efficacy in reducing tumor growth and improving survival rates in cancer models. These findings have paved the way for further clinical trials to assess its safety and efficacy in human subjects.

Ongoing phase I clinical trials are evaluating the pharmacokinetics and safety profile of 2,6-dimethyl-4H,6H,7H，8H-pyrrolo[1，2-a]pyrimidin-4-one. Preliminary results indicate that it is well-tolerated at therapeutic doses with minimal adverse effects. These trials are also exploring optimal dosing regimens and combination therapies with other anticancer agents to enhance its therapeutic potential.

Future Directions and Conclusion

The discovery and development of 2，6-dimethyl-4H，6H，7H，8H-pyrrolo[1，2-a]pyrimidin-4-one represent significant progress in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for various therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

In conclusion, 2，6-dimethyl-4 H， 6 H， 7 H， 8 H-pyrrolo [1 ， 2 -a ] pyrimidin - 4 -one (CAS No. 2060042 - 86 - 4) holds great promise as a novel therapeutic agent with potential applications in cancer treatment，anti-inflammatory therapy，and neuroprotection．Continued research efforts will undoubtedly uncover new insights into its biological activities and pave the way for its successful translation into clinical practice．